Cas no 102342-85-8 (Malonic Acid-1,2,3-13C3)
Malonic Acid-1,2,3-13C3 structure
Product Name:Malonic Acid-1,2,3-13C3
CAS No:102342-85-8
MF:C3H4O4
MW:107.039425849915
CID:125034
PubChem ID:24872539
Update Time:2024-11-04
Malonic Acid-1,2,3-13C3 Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic-1,2,3-13C3acid
- MALONIC-13C3 ACID
- Malonic Acid-1,2,3-13C3
- Malonic acid-13C3
- (13C3)propanedioic acid
- 13C Labeled malonic acid
- Propanedioic acid-13C3
- MALONIC-13C3 ACID, 99 ATOM % 13C
- J-000676
- 13C Labeled malonic acid, Propanedioic acid-13C3
- SCHEMBL1332587
- (1,2,3-13C3)propanedioic acid
- Malonic acid-13C3, 99 atom % 13C
- 102342-85-8
- OFOBLEOULBTSOW-VMIGTVKRSA-N
-
- MDL: MFCD00084007
- Inchi: 1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)/i1+1,2+1,3+1
- InChI Key: OFOBLEOULBTSOW-VMIGTVKRSA-N
- SMILES: O[13C]([13CH2][13C](=O)O)=O
Computed Properties
- Exact Mass: 107.02102311g/mol
- Monoisotopic Mass: 107.02102311g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.546
- Melting Point: 132-135 °C (dec.) (lit.)
- Flash Point: Fahrenheit: 341.6 ° f < br / > Celsius: 172 ° C < br / >
- Refractive Index: 1.478
- Solubility: DMSO, Methanol
- Solubility: Not determined
Malonic Acid-1,2,3-13C3 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:1
- Hazard Category Code: 20/22-41
- Safety Instruction: 26-36/39
-
Hazardous Material Identification:
- Risk Phrases:22-37/38-41
- Safety Term:Hazard Codes XnRisk Statements 22-37/38-41Safety Statements 26-36/39WGK Germany 3
- Storage Condition:Hygroscopic, Refrigerator, under inert atmosphere
Malonic Acid-1,2,3-13C3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M158009-10mg |
Malonic Acid-1,2,3-13C3 |
102342-85-8 | 10mg |
$ 138.00 | 2023-09-07 | ||
| TRC | M158009-25mg |
Malonic Acid-1,2,3-13C3 |
102342-85-8 | 25mg |
$ 224.00 | 2023-09-07 | ||
| TRC | M158009-100mg |
Malonic Acid-1,2,3-13C3 |
102342-85-8 | 100mg |
$ 634.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 490202-250MG |
Malonic Acid-1,2,3-13C3 |
102342-85-8 | 250mg |
¥7858.97 | 2023-12-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03057-250mg |
Malonic acid-13C3 |
102342-85-8 | - | 250mg |
¥10018.0 | 2024-07-19 | |
| A2B Chem LLC | AE14303-10mg |
MALONIC-13C3 ACID |
102342-85-8 | 10mg |
$245.00 | 2024-01-05 | ||
| A2B Chem LLC | AE14303-25mg |
MALONIC-13C3 ACID |
102342-85-8 | 25mg |
$322.00 | 2024-01-05 | ||
| A2B Chem LLC | AE14303-100mg |
MALONIC-13C3 ACID |
102342-85-8 | 100mg |
$691.00 | 2024-01-05 | ||
| A2B Chem LLC | AE14303-250mg |
MALONIC-13C3 ACID |
102342-85-8 | 99 atom% ¹³C | 250mg |
$2599.00 | 2024-04-20 |
Malonic Acid-1,2,3-13C3 Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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